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Compound of Interest

Compound Name: DCZ5418

Cat. No.: B12374005 Get Quote

For researchers, scientists, and drug development professionals, this document provides an in-

depth technical overview of DCZ5418, a potent and selective inhibitor of the AAA+ ATPase

TRIP13. This guide details its chemical properties, mechanism of action, and its potential as a

therapeutic agent in multiple myeloma, supported by experimental data and detailed protocols.

Core Compound Information
DCZ5418 has been identified as a promising small molecule inhibitor targeting Thyroid

Hormone Receptor Interacting Protein 13 (TRIP13), a key regulator of the spindle assembly

checkpoint and DNA damage response.[1][2] Its chemical and physical properties are

summarized below.

Property Value Source

CAS Number 2883709-99-5 [1]

Molecular Weight 362.42 g/mol [1]

Mechanism of Action and Therapeutic Potential
DCZ5418 functions as a direct inhibitor of TRIP13, exhibiting anti-multiple myeloma (MM)

activity both in laboratory settings and in living organisms.[1] By targeting TRIP13, DCZ5418
disrupts critical cellular processes in cancer cells, leading to cell death and inhibition of tumor

growth.
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The overexpression of TRIP13 has been linked to the progression of various cancers, including

multiple myeloma.[2] TRIP13 is involved in several key signaling pathways that promote cancer

cell proliferation, survival, and drug resistance. DCZ5418's inhibitory action on TRIP13 has

been shown to modulate these pathways, highlighting its therapeutic potential.

Signaling Pathways Affected by DCZ5418
The inhibition of TRIP13 by DCZ5418 impacts several downstream signaling pathways crucial

for cancer cell survival and proliferation. These include:

PI3K/AKT/mTOR Pathway: Overexpression of TRIP13 can activate this pathway, promoting

cell growth and survival.[3]

ERK/MAPK Signaling Axis: DCZ5418 has been shown to inhibit this pathway, which is critical

for cell proliferation and differentiation.[4]

Below is a diagram illustrating the central role of TRIP13 in these signaling cascades and the

point of intervention for DCZ5418.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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